Cas no 2411255-33-7 (1,1-Dimethylethyl 4-(1-oxo-2-propen-1-yl)-3-phenyl-1-piperazinecarboxylate)

• Product Name: 1,1-Dimethylethyl 4-(1-oxo-2-propen-1-yl)-3-phenyl-1-piperazinecarboxylate
• CAS No: 2411255-33-7
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5414722
• PubChem ID: 154832568
• Update Time: 2025-06-09

1,1-Dimethylethyl 4-(1-oxo-2-propen-1-yl)-3-phenyl-1-piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Z3024765020
• tert-butyl 3-phenyl-4-(prop-2-enoyl)piperazine-1-carboxylate
• 2411255-33-7
• Tert-butyl 3-phenyl-4-prop-2-enoylpiperazine-1-carboxylate
• EN300-26584863
• 1,1-Dimethylethyl 4-(1-oxo-2-propen-1-yl)-3-phenyl-1-piperazinecarboxylate

• Inchi： 1S/C18H24N2O3/c1-5-16(21)20-12-11-19(17(22)23-18(2,3)4)13-15(20)14-9-7-6-8-10-14/h5-10,15H,1,11-13H2,2-4H3
• InChI Key： UJBKLPULHFTNAY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(=O)C=C)C(C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.2±45.0 °C(Predicted)
• pka: -0.79±0.70(Predicted)

Additional information on 1,1-Dimethylethyl 4-(1-oxo-2-propen-1-yl)-3-phenyl-1-piperazinecarboxylate

Research Brief on 1,1-Dimethylethyl 4-(1-oxo-2-propen-1-yl)-3-phenyl-1-piperazinecarboxylate (CAS: 2411255-33-7)

1,1-Dimethylethyl 4-(1-oxo-2-propen-1-yl)-3-phenyl-1-piperazinecarboxylate (CAS: 2411255-33-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperazinecarboxylate backbone and propenyl moiety, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The compound's structural features, including the tert-butyl ester group and the α,β-unsaturated carbonyl system, make it a versatile building block for the design of novel pharmacophores. Recent research has explored its utility in the development of small-molecule inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and autoimmune diseases. Additionally, its reactivity profile has been leveraged in click chemistry and other bioorthogonal reactions, enabling the construction of complex molecular architectures with high precision.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1,1-Dimethylethyl 4-(1-oxo-2-propen-1-yl)-3-phenyl-1-piperazinecarboxylate as a precursor in the synthesis of potent PDE4 inhibitors. These inhibitors showed promising results in preclinical models of chronic obstructive pulmonary disease (COPD) and asthma, highlighting the compound's potential in respiratory therapeutics. The study also emphasized the compound's favorable pharmacokinetic properties, including its stability and bioavailability, which are crucial for drug development.

Another notable application of this compound was reported in a 2022 ACS Chemical Biology article, where it was used to develop a series of covalent inhibitors targeting the NLRP3 inflammasome. The researchers utilized the propenyl group's Michael acceptor properties to achieve selective and irreversible inhibition of NLRP3, a key player in inflammatory diseases such as gout and Alzheimer's disease. This work underscores the compound's potential in addressing unmet medical needs in inflammation and neurodegeneration.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index and reduce potential toxicity. Computational modeling and high-throughput screening are being employed to identify derivatives with improved binding affinity and specificity.

In conclusion, 1,1-Dimethylethyl 4-(1-oxo-2-propen-1-yl)-3-phenyl-1-piperazinecarboxylate (CAS: 2411255-33-7) represents a promising scaffold in medicinal chemistry, with applications spanning from enzyme inhibition to bioorthogonal chemistry. Its versatility and demonstrated efficacy in preclinical studies make it a valuable tool for drug discovery. Future research will likely explore its potential in other therapeutic areas, such as infectious diseases and metabolic disorders, further expanding its impact on chemical biology and pharmaceutical development.